Cas no 1246819-94-2 (Citalopram-d6 Oxalate)

• Product Name: Citalopram-d6 Oxalate
• CAS No: 1246819-94-2
• MF: C₂₂H₁₇D₆FN₂O₅
• MW: 420.464
• CID: 1069867
• PubChem ID: 71314878
• Update Time: 2025-05-24

Citalopram-d6 Oxalate Chemical and Physical Properties

Names and Identifiers

• [2H6]-Citalopram oxalate
• Citalopram-d6 Oxalate
• 1-[3-[bis(trideuteriomethyl)amino]propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;oxalic acid
• Citalopram-d6 (oxalate)
• 1-[3-(Dimethylamino-d6)propyl]-1-(4-fluorophenyl)-1,3-dizohydro-5-isobenzofurancarbonitrile Oxalate Salt;
• 1246819-94-2
• Citalopram oxalate D6
• CS-0202424
• 1-[3-(Dimethylamino-d6)propyl]-1-(4-fluorophenyl)-1,3-dizohydro-5-isobenzofurancarbonitrile Oxalate Salt
• HY-121203S1

• Inchi： InChI=1S/C20H21FN2O.C2H2O4/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;3-1(4)2(5)6/h4-9,12H,3,10-11,14H2,1-2H3;(H,3,4)(H,5,6)/i1D3,2D3;
• InChI Key： KTGRHKOEFSJQNS-TXHXQZCNSA-N
• SMILES： CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 420.19676048g/mol
• Monoisotopic Mass: 420.19676048g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on Citalopram-d6 Oxalate

Comprehensive Guide to Citalopram-d6 Oxalate (CAS No. 1246819-94-2): Applications, Mechanisms, and Research Insights

Citalopram-d6 Oxalate (CAS No. 1246819-94-2) is a deuterated analog of the widely studied antidepressant Citalopram, a selective serotonin reuptake inhibitor (SSRI). This stable isotope-labeled compound is primarily utilized in pharmacokinetic studies, drug metabolism research, and analytical method development. The incorporation of six deuterium atoms (d6) enhances its utility as an internal standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) analyses, minimizing interference and improving accuracy in quantitative assays.

The growing demand for deuterated pharmaceutical standards like Citalopram-d6 Oxalate reflects broader trends in precision medicine and personalized therapeutics. Researchers increasingly focus on understanding interindividual variability in drug response, where isotopic labeling aids in distinguishing administered compounds from endogenous metabolites. This aligns with current biomarker discovery initiatives and the FDA's push for advanced analytical validation in clinical trials.

From a chemical perspective, Citalopram-d6 Oxalate maintains the core structure of its parent molecule but exhibits altered physicochemical properties due to deuterium substitution. The kinetic isotope effect (KIE) can influence metabolic pathways, making it valuable for studying CYP450-mediated oxidation—a critical factor in antidepressant interactions. Recent publications highlight its role in investigating blood-brain barrier penetration and serotonin transporter binding kinetics, addressing key questions in neuropharmacology.

Analytical chemists prioritize Citalopram-d6 Oxalate for its exceptional chromatographic resolution and mass spectrometric detectability. In method development, it demonstrates consistent performance across various matrices including plasma, urine, and cerebrospinal fluid. A 2023 Journal of Pharmaceutical Analysis study validated its use in a high-throughput screening assay for SSRI therapeutic drug monitoring, achieving <1% coefficient of variation.

The synthesis of 1246819-94-2 involves sophisticated deuterium exchange techniques under controlled conditions to ensure isotopic purity >98%. Manufacturers must address challenges like protium back-exchange and positional isomerism, particularly at the benzylic positions where metabolic oxidation occurs. Current Good Manufacturing Practice (cGMP) compliance is essential for clinical research applications, with stringent requirements for residual solvent control and isotopic enrichment verification.

Emerging applications extend beyond traditional pharmacokinetics. Neuroscientists employ Citalopram-d6 Oxalate in positron emission tomography (PET) tracer development, leveraging its ability to compete with radioligands at serotonin transporters. Additionally, environmental researchers utilize it as a tracer compound to study SSRI persistence in wastewater systems—a hot topic given rising concerns about pharmaceutical pollution in aquatic ecosystems.

Storage and handling recommendations for Citalopram-d6 Oxalate emphasize protection from light exposure and moisture absorption, with optimal stability achieved at -20°C under inert atmosphere. The oxalate salt form provides improved solubility in aqueous buffers compared to free base formulations, facilitating preparation of calibration standards for bioanalytical workflows.

Patent landscapes reveal ongoing innovation around deuterated SSRIs, with particular interest in reduced side effect profiles and modified metabolic clearance. While Citalopram-d6 Oxalate itself isn't a therapeutic candidate, its research applications inform the development of next-generation antidepressants targeting treatment-resistant depression—a condition affecting 30% of MDD patients according to WHO data.

For laboratories implementing ISO 17025 accreditation, proper documentation of reference material traceability for compounds like 1246819-94-2 is crucial. Recent FDA guidance on bioanalytical method validation (BMV) underscores the need for certified isotopic standards with fully characterized structural identity and purity profiles, driving quality improvements across the supply chain.

The global market for deuterated research chemicals is projected to grow at 7.8% CAGR through 2030, with Citalopram-d6 Oxalate maintaining a significant share due to persistent demand in neuroscience research. Academic and pharmaceutical investigators frequently search for technical parameters including fragmentation patterns, column compatibility, and matrix effect data—information now commonly provided in certified certificates of analysis.